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Compound of Interest

Compound Name: PRL 2915

Cat. No.: B3251364

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution of PRL 2915, a potent
human somatostatin subtype 2 receptor (hsst2) antagonist, in dimethyl sulfoxide (DMSO).
Adherence to this protocol is crucial for ensuring the compound's stability and efficacy in
downstream applications.

Quantitative Data Summary

The following table summarizes the key quantitative data for PRL 2915.

Parameter Value Reference
Molecular Weight 1175.85 g/mol [1]
Solubility in DMSO 100 mg/mL (85.04 mM) [1]
Ki for hsst2 12 nM [1]
Storage of Stock Solution Below -20°C for several [1]

months

Experimental Protocol: Dissolving PRL 2915 in
DMSO
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This protocol outlines the steps for preparing a stock solution of PRL 2915 in DMSO.
Materials:

PRL 2915 powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or incubator set to 37°C

Ultrasonic bath

Procedure:

Preparation: Bring the vial of PRL 2915 powder and the DMSO to room temperature before
opening to minimize condensation.

Weighing: Accurately weigh the desired amount of PRL 2915 powder in a sterile
microcentrifuge tube.

Initial DMSO Addition: Add a small volume of DMSO to the tube containing the PRL 2915
powder to create a concentrated slurry.

Vortexing: Vortex the tube for 30-60 seconds to facilitate initial dissolution.

Warming: Place the tube in a 37°C water bath or incubator for 5-10 minutes. This will aid in
the dissolution process.[1]

Ultrasonication: Following warming, place the tube in an ultrasonic bath for 5-10 minutes to
ensure complete dissolution.[1] Visually inspect the solution to ensure no particulates are
present.
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 Final Dilution: Add the remaining volume of DMSO to achieve the desired final concentration

of the stock solution. Vortex briefly to ensure homogeneity.

o Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or lower for long-term

storage.[1]

Note on Stability: Peptides containing cysteine residues, such as PRL 2915 which has a
disulfide bond, may exhibit instability in DMSO over extended periods. It is recommended to
prepare fresh stock solutions regularly and to minimize the time the solution is kept at room
temperature.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of the somatostatin receptor 2 (SSTR2),
which is antagonized by PRL 2915, and the experimental workflow for dissolving the

compound.
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Caption: SSTR2 signaling pathway antagonized by PRL 2915.
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Caption: Experimental workflow for dissolving PRL 2915 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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